![molecular formula C22H15FN6O4 B2813661 2-{[3-[3-(3-fluoro-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-6-oxopyridazin-1(6H)-yl]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one CAS No. 1396761-67-3](/img/structure/B2813661.png)
2-{[3-[3-(3-fluoro-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-6-oxopyridazin-1(6H)-yl]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of several heterocyclic rings. These rings could potentially participate in pi stacking interactions and hydrogen bonding, which could influence the compound’s physical and chemical properties .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the fluorine and methoxy groups could influence its polarity and solubility. The heterocyclic rings could also influence its stability and reactivity .Scientific Research Applications
Potential Applications in Biological Research and Medicine
Research on compounds with similar structures has revealed a variety of biological activities that suggest potential applications in developing new pharmaceuticals. For example, compounds containing pyrimidin-4-one and oxadiazole moieties have been studied for their antimicrobial, anticancer, and plant growth-stimulating effects. The synthesis of novel heterocyclic compounds, such as those containing 1,2,4-triazole, 1,3,4-oxadiazole, or furan rings, has shown promise in preliminary biological screening, indicating potential for further exploration in drug development and agricultural science (Pivazyan et al., 2019).
Chemical Synthesis and Material Science
The synthetic routes used to create compounds with complex heterocyclic structures are of significant interest in materials science and chemical synthesis research. For instance, the transformation of dimethyl acetone-1,3-dicarboxylate into pyridopyrimidin-4-one derivatives highlights the versatility of these chemical frameworks for constructing materials with potentially novel properties (Žugelj et al., 2009).
Biochemical and Pharmacological Research
The utility of related compounds in constructing new heterocyclic systems with antimicrobial properties underscores the importance of these chemicals in biochemical and pharmacological research. The ability to create diverse heterocyclic systems bearing the pyrimidine nucleus suggests a broad spectrum of potential applications, from the development of new antimicrobial agents to the exploration of novel therapeutic pathways (El-Gohary et al., 2021).
Mechanism of Action
Future Directions
properties
IUPAC Name |
2-[[3-[3-(3-fluoro-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-6-oxopyridazin-1-yl]methyl]pyrido[1,2-a]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H15FN6O4/c1-32-17-7-5-13(10-15(17)23)21-25-22(33-27-21)16-6-8-19(30)29(26-16)12-14-11-20(31)28-9-3-2-4-18(28)24-14/h2-11H,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDRXSLAVXWPEPW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NOC(=N2)C3=NN(C(=O)C=C3)CC4=CC(=O)N5C=CC=CC5=N4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H15FN6O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.